Cas no 2171579-23-8 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid)
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid
- 2171579-23-8
- EN300-1546264
- 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid
-
- Inchi: 1S/C26H31N3O6/c1-16(2)11-12-22(25(32)33)29-24(31)14-27-23(30)13-28-26(34)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,30)(H,28,34)(H,29,31)(H,32,33)
- InChI Key: JMPNFPPSYKJPCG-UHFFFAOYSA-N
- SMILES: O(C(NCC(NCC(NC(C(=O)O)CCC(C)C)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 481.22128572g/mol
- Monoisotopic Mass: 481.22128572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 134Ų
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1546264-0.05g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-0.1g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-0.25g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-0.5g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-1.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-2.5g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-5.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-10.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1546264-50mg |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1546264-100mg |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-5-methylhexanoic acid |
2171579-23-8 | 100mg |
$2963.0 | 2023-09-25 |
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid
Comprehensive Analysis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid (CAS No. 2171579-23-8)
The compound 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid (CAS No. 2171579-23-8) is a highly specialized peptide derivative widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acids due to their stability and compatibility with automated peptide synthesizers, aligning with the growing demand for precision in drug development.
In recent years, the interest in peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. The 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid plays a pivotal role in this domain, particularly in the synthesis of complex peptides with enhanced bioavailability. Its CAS No. 2171579-23-8 is often referenced in patent filings and academic papers, underscoring its importance in cutting-edge research. Common queries like "Fmoc-amino acid applications" or "peptide synthesis techniques" highlight the compound's relevance in modern biochemistry.
The structural integrity of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid is attributed to its branched alkyl chain and carboxylic acid terminus, which facilitate conjugation with other biomolecules. This property is particularly valuable in the development of bioconjugates and prodrugs, addressing trending topics such as "next-generation drug formulations" and "sustainable biomanufacturing." Laboratories prioritizing green chemistry often seek derivatives like this to minimize waste and improve reaction efficiency.
From a commercial perspective, the demand for CAS No. 2171579-23-8 is closely tied to the expansion of the biopharmaceutical industry. Analysts note increased searches for "high-purity peptide intermediates" and "scalable peptide synthesis," reflecting the compound's industrial significance. Its compatibility with HPLC purification and mass spectrometry characterization further enhances its utility in quality-controlled environments, making it a staple in R&D pipelines.
In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid exemplifies the intersection of innovation and practicality in peptide chemistry. As researchers explore AI-driven drug discovery and multi-functional therapeutics, this compound's versatility ensures its continued prominence. For those investigating "advanced peptide building blocks" or "CAS 2171579-23-8 suppliers," understanding its properties is essential for leveraging its full potential.
2171579-23-8 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-5-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)